Cas no 741709-71-7 (2-Pyridinecarboxylic acid, 4-borono-, 2-ethyl ester, hydrochloride)

• Product Name: 2-Pyridinecarboxylic acid, 4-borono-, 2-ethyl ester, hydrochloride
• CAS No: 741709-71-7
• MF: C₈H₁₁BClNO₄
• MW: 231.441241502762
• CID: 1769829
• PubChem ID: 85988124
• Update Time: 2025-04-21

2-Pyridinecarboxylic acid, 4-borono-, 2-ethyl ester, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 4-borono-, 2-ethyl ester, hydrochloride
• (2-(Ethoxycarbonyl)pyridin-4-yl)boronic acid hydrochloride
• 741709-71-7

• Inchi： 1S/C8H10BNO4.ClH/c1-2-14-8(11)7-5-6(9(12)13)3-4-10-7;/h3-5,12-13H,2H2,1H3;1H
• InChI Key： YSRXNLBUPKOAJE-UHFFFAOYSA-N
• SMILES： Cl.O(C(C1C=C(B(O)O)C=CN=1)=O)CC

Computed Properties

• Exact Mass: 231.0469657g/mol
• Monoisotopic Mass: 231.0469657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.6Ų